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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies and
characterization techniques for alloying aluminum with pure chromium particles. The inclusion
of detailed experimental protocols is intended to facilitate the replication and further
development of these advanced materials.

Application Notes
Introduction

The addition of pure chromium particles to aluminum alloys is a key strategy for enhancing their
mechanical properties and high-temperature performance. Chromium alloying promotes the
formation of stable intermetallic compounds within the aluminum matrix, leading to significant
improvements in strength, hardness, and resistance to corrosion and wear.[1] These enhanced
properties make Al-Cr alloys highly suitable for demanding applications in the aerospace,
automotive, and chemical industries.[2]

Alloying Methods
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The primary methods for alloying aluminum with chromium particles are powder metallurgy and
casting.

o Powder Metallurgy (Mechanical Alloying): This solid-state processing technique involves the
repeated welding, fracturing, and rewelding of aluminum and chromium powder particles in a
high-energy ball mill.[1][3] This process allows for the creation of alloys with a fine,
homogeneous microstructure and the potential for forming non-equilibrium phases.[1][4] Key
parameters that influence the final alloy properties include milling time, milling speed, the
ball-to-powder weight ratio, and the use of a process control agent (PCA) to prevent
excessive cold welding.[3][5]

e Casting: In this method, chromium is introduced into molten aluminum. The mixture is then
poured into a mold to solidify.[6][7][8][9] The pouring temperature and the cooling rate are
critical parameters that affect the microstructure and the formation of intermetallic phases.
[10] Common casting techniques include die casting, sand casting, and investment casting.

[EII71[8]19]

Effects of Chromium on Aluminum Alloys

The addition of chromium to aluminum alloys results in several beneficial effects:

 Increased Strength and Hardness: Chromium addition leads to a notable increase in the
hardness and strength of aluminum alloys. This is primarily attributed to the formation of hard
intermetallic phases and grain refinement. For instance, an Al-0.5%Cr-0.3%Zr alloy
produced by mechanical alloying and spark plasma sintering exhibited a tensile strength of
over 350 MPa.[11] Another study on AICrxFeCoNi high-entropy alloys showed that
microhardness increased from 389.6 to 562.6 HVO0.1 as the atomic ratio of chromium
increased from 0.2 to 2.0.[12]

o Formation of Intermetallic Compounds: The alloying process leads to the formation of
various aluminum-chromium intermetallic compounds, such as Al13Cr2, Al11Cr2, and Al4Cr.
The presence and distribution of these phases are crucial in determining the final mechanical
properties of the alloy.

e Improved High-Temperature Performance: Chromium additions can enhance the high-
temperature stability and creep resistance of aluminum alloys.
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Data Presentation

Table 1: Mechanical Properties of Al-Cr and Related Aluminum Alloys

Alloy Processi Tensile Yield . Hardness
. Elongatio . _ Referenc
Composit ng Strength Strength (%) (Brinell/Vi
n (% e
ion Method (MPa) (MPa) ckers)
Mechanical
Al-0.5%Cr- _
Alloying + > 350 - - - [11]
0.3%Zr
SPS
AICr0.2Fe ) 389.6
) Arc Melting - - - [12]
CoNi HVO0.1
AICr2.0Fe _ 562.6
) Arc Melting - - - [12]
CoNi HVO0.1
Al-4%Cu
_ _ Increased Increased Decreased Increased
with Cr Casting ) ) ) ] [13]
with Cr with Cr with Cr with Cr
dopants
Table 2: Typical Processing Parameters for Alloying Aluminum with Chromium
. Typical
Alloying Method Parameter Reference
Value/Range
Mechanical Alloying Milling Time Up to 30 hours [5]
Milling Speed 200 - 400 RPM [5]

Ball-to-Powder Ratio 10:1

[1]

Process Control Agent  Stearic Acid, Methanol

[5]

Casting Pouring Temperature

690°C - 750°C

[10]

Mold Pre-heating
250°C - 350°C
Temp.

[10]
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Experimental Protocols
Protocol 1: Alloying of Al-Cr via Mechanical Alloying

This protocol outlines the steps for producing an Al-Cr alloy powder using a planetary ball mill.
1. Materials and Equipment:

e Pure aluminum powder (e.g., < 45 um particle size)

e Pure chromium powder (e.g., < 10 um particle size)

e Planetary ball mill

o Hardened steel or tungsten carbide vials and milling balls
e Process Control Agent (PCA), e.g., 1-2 wt.% stearic acid
o Argon-filled glovebox

» Sieves for powder handling

2. Procedure:

¢ Weigh the desired amounts of aluminum and chromium powders to achieve the target alloy
composition.

o Transfer the powders and the PCA into the milling vial inside an argon-filled glovebox to
prevent oxidation.

e Add the milling balls to the vial. A ball-to-powder weight ratio of 10:1 is commonly used.[1]

o Seal the vial tightly inside the glovebox.

¢ Mount the vial in the planetary ball mill.

« Mill the powder for the desired duration (e.g., up to 30 hours) at a specific rotational speed
(e.g., 200-400 RPM).[5] It is advisable to use intermittent milling with pauses to prevent
excessive heating of the vials.

« After milling, open the vial inside the glovebox and carefully extract the alloyed powder.

e The powder can then be consolidated using techniques like cold pressing followed by
sintering, or spark plasma sintering.

Protocol 2: Casting of Al-Cr Alloys

This protocol provides a general procedure for producing Al-Cr alloys by casting.
1. Materials and Equipment:

e Pure aluminum ingots or shots
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e Pure chromium particles or master alloy

« Induction or resistance furnace

e Crucible (e.g., graphite or silicon carbide)

e Pre-heatable mold (e.g., steel, sand)

e Thermocouple for temperature measurement
 Inert gas purging system (e.g., argon)

» Personal protective equipment (PPE)

2. Procedure:

o Preheat the mold to the desired temperature (e.g., 250°C - 350°C).[10]

e Place the aluminum in the crucible and melt it in the furnace under an inert atmosphere to
minimize oxidation.

e Once the aluminum is fully molten and has reached the desired superheating temperature,
add the chromium particles or master alloy. Stir the melt to ensure proper mixing and
dissolution of the chromium.

o Measure the temperature of the molten alloy and adjust it to the target pouring temperature
(e.g., 690°C - 750°C).[10]

o Skim any dross from the surface of the melt.

o Carefully pour the molten alloy into the preheated mold.

 Allow the casting to cool and solidify.

e Once cooled, remove the casting from the mold.

Protocol 3: Mechanical Testing (Tensile Testing)

This protocol is based on the ASTM E8 standard for tensile testing of metallic materials.
1. Specimen Preparation:

e Machine tensile specimens from the consolidated powder metallurgy product or the cast
alloy. The dimensions should conform to the ASTM ES8 standard.

o Ensure the surface of the specimen is free from defects and has a smooth finish to avoid
premature failure.

2. Testing Procedure:

¢ Use a universal testing machine equipped with an extensometer.
¢ Measure the initial dimensions of the specimen'’s gauge section.
¢ Mount the specimen in the grips of the testing machine.
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Apply a uniaxial tensile load at a constant strain rate until the specimen fractures.
Record the load and elongation data throughout the test.

. Data Analysis:

From the load-elongation curve, determine the following properties:

Yield Strength (0.2% offset method)
Ultimate Tensile Strength
Percentage Elongation

Reduction of Area

Protocol 4: Microstructural Characterization

1.

Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDS):
Sample Preparation:

Mount the sample in a conductive resin.

Grind the sample surface using successively finer silicon carbide papers.

Polish the sample with diamond suspensions of decreasing patrticle size (e.g., 6 um, 3 um, 1
pum).

For final polishing, use a vibratory polisher with a colloidal silica suspension to obtain a
deformation-free surface. Alternatively, ion milling can be used.

Analysis:

Examine the microstructure using secondary electron (SE) and backscattered electron (BSE)
imaging in the SEM.

Use EDS to determine the elemental composition of the matrix and any intermetallic phases
present.

. X-ray Diffraction (XRD) for Phase Identification and Quantitative Analysis:

Sample Preparation:

For bulk samples, ensure a flat, polished surface as prepared for SEM.
For powders, gently press the powder into a sample holder.

Data Collection:
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e Use a diffractometer with Cu Ka radiation.
e Scan a 20 range appropriate for detecting the expected aluminum and Al-Cr phases (e.g.,
20-100 degrees).

o Quantitative Analysis (Rietveld Refinement):

» Perform a qualitative phase identification to determine the phases present in the sample.[14]

» Use a software package with Rietveld refinement capabilities (e.g., FullProf, GSAS).

« Input the crystal structure information for each identified phase.

o Refine the scale factors, lattice parameters, and other profile parameters to fit the calculated
diffraction pattern to the experimental data.

e The weight fraction of each phase is calculated from the refined scale factors.[14][15]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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